Butyl sodium phosphorodithioate
Description
Butyl sodium phosphorodithioate, also known as Phosphorodithioic acid, O,O-dibutyl ester, sodium salt (1:1), is a chemical compound . It is also referred to as Sodium dibutyl phosphorodithioate .
Synthesis Analysis
The synthesis of phosphorothioates, a class of compounds to which this compound belongs, can be achieved through reactions of O,O’-dialkyl thiophosphoric acids with alkyl halides, in the presence of a base . This provides a direct synthetic route to phosphorothioates via O,O’-dialkyl thiophosphate anion formation . A simple, efficient, and general method has been developed for the synthesis of phosphorothioates through a one-pot reaction of alkyl halides with the mixture of diethyl phosphite in the presence of triethylamine/sulfur/and acidic alumina under solvent-free conditions using microwave irradiation .Molecular Structure Analysis
Phosphorothioate modifications, whereby a single nonbridging oxygen atom is replaced with either a methyl group or sulfur atom, generate certain very desirable oligomer characteristics . Unfortunately, and in contrast to natural DNA, the phosphorus center is rendered chiral by these substitutions . Thus, for a deoxyoligonucleotide with n phosphodiester linkages, there can be 2^n stereo-isomers with perhaps only one being the most active .Chemical Reactions Analysis
Reactions of O,O’-dialkyl thiophosphoric acids with alkyl halides, in the presence of a base, provide a direct synthetic route to phosphorothioates via O,O’-dialkyl thiophosphate anion formation . Studies on the reaction of ambident nucleophile ammonium O,O’-diethyl thiophosphate with benzyl halides and tosylate in different solvents show that only S-alkylation is obtained .Future Directions
Phosphorothioate derivatives, including Butyl sodium phosphorodithioate, have found a wide range of applications in the areas of industrial, agricultural, and medicinal chemistry . They have been introduced as potential chemotherapeutic agents . Despite their wide range of pharmacological activity, industrial and synthetic applications, the synthesis of phosphorothioates has received little attention . Future research may focus on developing more efficient synthesis methods and exploring new applications for these compounds .
properties
CAS RN |
36245-44-0 |
|---|---|
Molecular Formula |
C8H19O2PS2.Na C8H19NaO2PS2 |
Molecular Weight |
265.3 g/mol |
IUPAC Name |
sodium;dibutoxy-sulfanylidene-sulfido-λ5-phosphane |
InChI |
InChI=1S/C8H19O2PS2.Na/c1-3-5-7-9-11(12,13)10-8-6-4-2;/h3-8H2,1-2H3,(H,12,13); |
InChI Key |
MLKSZUQMCICGJI-UHFFFAOYSA-N |
SMILES |
CCCCOP(=S)(OCCCC)[S-].[Na+] |
Canonical SMILES |
CCCCOP(=S)(OCCCC)S.[Na] |
Other CAS RN |
36245-44-0 |
Related CAS |
2253-44-3 (Parent) |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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